Cas no 1222778-67-7 (3-(2-methylpropyl)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol)

• Product Name: 3-(2-methylpropyl)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol
• CAS No: 1222778-67-7
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 1213782
• PubChem ID: 42609238
• Update Time: 2025-04-20

3-(2-methylpropyl)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropyl)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol
• (3R,7R,8AS)-3-ISOBUTYL-OCTAHYDROPYRROLO[1,2-A]PYRAZIN-7-OL
• DTXSID30654959
• A804863
• 3-(2-methylpropyl)-octahydropyrrolo[1,2-a]pyrazin-7-ol
• 3-(2-Methylpropyl)octahydropyrrolo[1,2-a]pyrazin-7-ol
• 1222778-67-7
• 3-isobutyl-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol

• Inchi： 1S/C11H22N2O/c1-8(2)3-9-6-13-7-11(14)4-10(13)5-12-9/h8-12,14H,3-7H2,1-2H3
• InChI Key： CASLEHXZTHAYRN-UHFFFAOYSA-N
• SMILES： OC1CN2CC(CC(C)C)NCC2C1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5Ų